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Introduction

Nystatin is a polyene macrolide antibiotic produced by Streptomyces noursei. It is a well-
established antifungal agent effective against a wide range of yeasts and molds.[1][2] Its
primary application is in the treatment of Candida infections. In the laboratory, Nystatin serves
as a crucial control and investigational agent in antifungal susceptibility testing. These
application notes provide detailed protocols for the preparation and use of Nystatin in in vitro
antifungal assays, including broth microdilution and disk diffusion methods, to determine the
susceptibility of fungal isolates.

Mechanism of Action

Nystatin exerts its antifungal effect by binding to ergosterol, a primary sterol component of the
fungal cell membrane.[1][3] This binding leads to the formation of pores or channels in the
membrane, disrupting its integrity.[3][4] The altered permeability allows for the leakage of
essential intracellular components, such as potassium ions (K+), leading to cellular acidification
and ultimately, fungal cell death.[1][3] Because Nystatin has a higher affinity for ergosterol than
for cholesterol, the predominant sterol in mammalian cell membranes, it exhibits selective
toxicity towards fungi.[4]
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Figure 1. Mechanism of action of Nystatin.

Preparation of Nystatin Stock Solutions

Due to its poor solubility in water, Nystatin stock solutions are typically prepared using organic
solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Materials:

* Nystatin powder (store protected from light and moisture)
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o Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)
 Sterile microcentrifuge tubes or vials

» Vortex mixer

Protocol:

e Weighing: Accurately weigh the desired amount of Nystatin powder in a sterile
microcentrifuge tube.

» Dissolving: Add the appropriate volume of DMSO or DMF to achieve the desired stock
concentration (e.g., 10 mg/mL). Nystatin is soluble in DMSO up to 5 mg/ml and freely
soluble in DMF.

o Vortexing: Vortex the mixture vigorously until the Nystatin is completely dissolved. The
solution should be clear and yellow.

o Storage: Aliquot the stock solution into sterile, light-protected tubes and store at -20°C.
Aqueous suspensions of Nystatin lose activity quickly, but stock solutions in DMSO or DMF
are more stable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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